Cas no 63626-14-2 (1,1'-BIPHENYL, 2-ETHENYL-2'-ETHYNYL-)

• Product Name: 1,1'-BIPHENYL, 2-ETHENYL-2'-ETHYNYL-
• CAS No: 63626-14-2
• MF: C₁₆H₁₂
• MW: 204.266484260559
• CID: 3174221
• PubChem ID: 12403226
• Update Time: 2025-05-26

1,1'-BIPHENYL, 2-ETHENYL-2'-ETHYNYL- Chemical and Physical Properties

Names and Identifiers

• 1,1'-BIPHENYL, 2-ETHENYL-2'-ETHYNYL-
• 63626-14-2
• 2-Ethynyl-2'-vinyl-1,1'-biphenyl

• Inchi： 1S/C16H12/c1-3-13-9-5-7-11-15(13)16-12-8-6-10-14(16)4-2/h1,4-12H,2H2
• InChI Key： AUDCUAYMHBRQKZ-UHFFFAOYSA-N
• SMILES： C1(C=CC=CC=1C=C)C1C=CC=CC=1C#C

Computed Properties

• Exact Mass: 204.093900383Da
• Monoisotopic Mass: 204.093900383Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 0Ų

Additional information on 1,1'-BIPHENYL, 2-ETHENYL-2'-ETHYNYL-

1,1'-BIPHENYL, 2-ETHENYL-2'-ETHYNYL

The compound 1,1'-biphenyl, 2-ethenyl-2'-ethynyl (CAS No. 63626-14-2) is a fascinating molecule with a unique structure and diverse applications. This compound belongs to the class of biphenyl derivatives, which are widely studied due to their electronic properties and potential uses in various fields such as electronics, optoelectronics, and materials science. The molecule consists of two phenyl rings connected by a single bond (biphenyl system), with one ring substituted by an ethenyl group (-CH=CH-) at the 2-position and the other ring substituted by an ethynyl group (-C≡CH) at the 2'-position. This substitution pattern imparts distinct electronic and structural characteristics to the compound.

Recent studies have highlighted the importance of biphenyl derivatives in the development of advanced materials. For instance, researchers have explored the use of 1,1'-biphenyl, 2-ethenyl-2'-ethynyl in the synthesis of organic semiconductors. The ethenyl and ethynyl groups attached to the biphenyl core contribute to the molecule's conjugation length, which is crucial for achieving desirable electronic properties such as high charge carrier mobility. This makes the compound a promising candidate for applications in thin-film transistors (TFTs) and organic light-emitting diodes (OLEDs). Furthermore, the molecule's ability to form ordered assemblies through π-π interactions has been leveraged in the creation of self-assembled monolayers (SAMs), which are essential for surface functionalization in nanotechnology.

The synthesis of 1,1'-biphenyl, 2-ethenyl-2'-ethynyl typically involves a combination of coupling reactions and functional group transformations. For example, a Suzuki-Miyaura coupling reaction can be employed to connect the biphenyl core with the ethenyl and ethynyl substituents. This approach ensures high selectivity and yields while maintaining the integrity of the sensitive functional groups. Recent advancements in catalytic systems have further enhanced the efficiency of these reactions, enabling scalable production of the compound for industrial applications.

In terms of physical properties, 1,1'-biphenyl, 2-ethenyl-2'-ethynyl exhibits a high degree of planarity due to its extended conjugation system. This planarity is critical for achieving strong electronic coupling between molecules, which is desirable in applications such as organic photovoltaics (OPVs). The molecule's absorption spectrum has been studied extensively, revealing strong absorption bands in the visible region. This property makes it suitable for use as an active layer material in solar cells, where it can efficiently convert sunlight into electrical energy.

Another area where 1,1'-biphenyl, 2-ethenyl-2'-ethynyl has shown potential is in drug discovery. The biphenyl scaffold is a common structural motif in many bioactive compounds due to its ability to interact with biological targets such as enzymes and receptors. By modifying the substituents on the biphenyl core, researchers can tune the molecule's pharmacokinetic properties and enhance its bioavailability. Recent studies have explored the use of this compound as a lead structure for developing new drugs targeting diseases such as cancer and neurodegenerative disorders.

The stability of 1,1'-biphenylderivatives under various conditions is another critical factor that influences their applicability. For instance, thermal stability is essential for ensuring that these compounds retain their properties during processing steps such as annealing or deposition. Recent research has demonstrated that 1,1'-biphenylderivatives with electron-withdrawing groups like ethenyl and ethynyl exhibit improved thermal stability compared to their unsubstituted counterparts. This enhancement is attributed to increased conjugation and reduced strain within the molecule.

In conclusion,1,1'-biphenylderivatives, particularly CAS No. 63626-14-2, continue to be a subject of intense research due to their versatile properties and wide-ranging applications. From electronics to drug discovery, these compounds offer immense potential for innovation across multiple disciplines. As researchers uncover new ways to synthesize and modify these molecules, we can expect even more groundbreaking applications in the near future.